Cas no 2030174-69-5 (Carbamic acid, N-[[1-(2-oxobutyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[[1-(2-oxobutyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester
• CAS No: 2030174-69-5
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5292803
• Update Time: 2025-05-22

Carbamic acid, N-[[1-(2-oxobutyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[1-(2-oxobutyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-5-11(16)9-14(7-6-8-14)10-15-12(17)18-13(2,3)4/h5-10H2,1-4H3,(H,15,17)
• InChI Key： AWJQOAHAXGNOCL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1(CC(=O)CC)CCC1

Additional information on Carbamic acid, N-[[1-(2-oxobutyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[[1-(2-Oxobutyl)cyclobutyl]methyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound with CAS No. 2030174-69-5, commonly referred to as Carbamic acid, N-[[1-(2-oxobutyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamic acids and their derivatives, which are widely studied for their unique properties and functionalities. The long-tail keyword for this compound is N-[[1-(2-oxobutyl)cyclobutyl]methyl]carbamic acid ester, which highlights its structural complexity and functional groups.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the final product. The cyclobutyl ring in the molecule is particularly interesting due to its strained geometry, which can influence the compound's reactivity and stability. Researchers have explored the potential of this strained ring in drug design, where it can serve as a scaffold for bioactive molecules.

The carbamate group in this compound plays a crucial role in its interactions with biological systems. Studies have shown that carbamates can act as inhibitors of certain enzymes, making them valuable in pharmaceutical research. For instance, recent research has focused on the ability of this compound to inhibit acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. This finding underscores its potential as a lead compound for developing neuroprotective agents.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 250°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and formulations. The dimethylethyl ester group enhances its lipophilicity, which is advantageous for applications requiring membrane permeability.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For example, it has been employed in the construction of macrocyclic compounds with potential antimicrobial activity. Recent studies have demonstrated that such macrocycles can disrupt bacterial cell membranes, offering a novel approach to combating antibiotic resistance.

The synthesis of Carbamic acid, N-[[1-(2-oxobutyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester involves a multi-step process that begins with the preparation of the cyclobutane ring. This is followed by functionalization with the oxobutyryl group and subsequent esterification to form the final product. The use of green chemistry principles in these steps has been explored to minimize environmental impact and improve sustainability.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has shown that under aerobic conditions, this compound undergoes hydrolysis to form less complex byproducts that are less harmful to aquatic life. This information is critical for regulatory agencies evaluating its safety profile.

In conclusion, Carbamic acid, N-[[1-(2-oxobutyl)cyclobutyl]methyl]-, 1,1-dimethylethyl ester represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovative chemical solutions.